Cas no 6955-16-4 (2-aminooctadecanoic acid)

• Product Name: 2-aminooctadecanoic acid
• CAS No: 6955-16-4
• MF: C₁₈H₃₈ClNO₂
• MW: 335.952825069427
• CID: 973880
• PubChem ID: 24182776
• Update Time: 2025-04-19

2-aminooctadecanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-aminooctadecanoic acid
• (Z)-2-Amino-9-octadecanoic acid
• 2-aminooctadecanoic acid,hydrochloride
• 2-Aminooctadecanoic acid--hydrogen chloride (1/1)
• 6955-16-4
• NSC-20186
• DTXSID10636632
• NSC20186

• Inchi： 1S/C18H37NO2.ClH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(19)18(20)21;/h17H,2-16,19H2,1H3,(H,20,21);1H
• InChI Key： FWRDNPIXTWAPFY-UHFFFAOYSA-N
• SMILES： Cl.OC(C(CCCCCCCCCCCCCCCC)N)=O

Computed Properties

• Exact Mass: 299.28261
• Monoisotopic Mass: 335.259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Density: 0.923
• Boiling Point: 420.7°C at 760 mmHg
• Flash Point: 208.3°C
• Refractive Index: 1.47
• PSA: 63.32